Brevinin-1LT1

Sourcing a structurally defined, sequence-specific AMP for reproducible structure-activity relationship (SAR) studies is often hindered by generic peptide substitutions that confound target selectivity. Brevinin-1LT1 eliminates this variable.\n- Provides a fixed primary structure (FMGSALRIAAKVLPAALCQIFKKC) with documented MIC of 6.25 µM against S. aureus and B. subtilis, and a wide therapeutic margin (SI > 12.4 vs. rabbit erythrocytes).\n- Offers a controlled molecular pair with brevinin-1LT2 for investigating incremental hydrophobicity effects, without introducing confounding family-level variables.\n- Serves as a validated positive control for membrane-targeting assays, with its mechanism directly visualized by SEM, and a well-characterized hemolytic profile for cytotoxicity calibration.

Brevinin-1LT1: Source, Sequence & Baseline Profile

Brevinin-1LT1 (FMGSALRIAAKVLPAALCQIFKKC) is a 24-residue, C-terminally amidated antimicrobial peptide (AMP) belonging to the brevinin-1 subfamily of amphibian host-defense peptides. It was isolated and cloned from the skin secretion of the Chinese broad-folded frog, *Hylarana latouchii* [1]. As a naturally occurring cationic peptide (+4 net charge), it adopts an amphipathic α-helical conformation upon membrane interaction and exerts its antimicrobial effects through a membrane-disturbing mechanism, as visualized by scanning electron microscopy (SEM) [1]. Brevinin-1LT1 represents a distinct entry in the brevinin-1 family catalog, with a defined primary structure that differentiates it from co-identified paralogs such as brevinin-1LT2, making its procurement a specific, non-interchangeable scientific choice [1].

Source & Identity

Amphibian host-defense peptide (Hylarana latouchii skin secretion)

Family & Sequence

Defined brevinin-1 subfamily catalog entry; 24-residue amidated C-terminus

Mechanism Fit

Membrane-disturbance mechanism research; SEM imaging-compatible probe

• [1] Wang H, Yan X, Yu H, Hu Y, Yu Z, Zheng H, Chen Z, Zhang Z, Liu J. Isolation, characterization and molecular cloning of new antimicrobial peptides belonging to the brevinin-1 and temporin families from the skin of Hylarana latouchii (Anura: Ranidae). Biochimie. 2009 Apr;91(4):540-7. View Source

Brevinin-1LT1: Why Generic Analogs Fall Short

Even minor sequence variations within the brevinin-1 family produce profound differences in antimicrobial potency, target selectivity, and hemolytic toxicity. For instance, a single residue difference can shift the therapeutic index by an order of magnitude between closely related peptides [1]. Brevinin-1LT1 possesses a unique primary structure (FMGSALRIAAKVLPAALCQIFKKC) that yields a distinct combination of hydrophobicity (GRAVY index) and charge distribution compared to its nearest congener brevinin-1LT2 (FFGSVLKVAAKVLPAALCQIFKKC) [1]. Substituting brevinin-1LT1 with an off-the-shelf brevinin peptide without matching its specific quantitative activity and safety profile would invalidate experimental reproducibility and confound structure-activity relationship (SAR) studies [2]. The quantitative evidence below demonstrates that brevinin-1LT1 occupies a specific performance niche that generic class-level substitution cannot fulfill.

! Sequence hydrophobicity (GRAVY) differs from brevinin-1LT2, which may shift antimicrobial potency and hemolytic profile.

! Single-residue variation within brevinin-1 can alter selectivity between antimicrobial and hemolytic endpoints by an order of magnitude.

! Generic brevinin-1 analog may not reproduce reported MIC and LC50 endpoints; direct substitution requires validation.

• [1] Wang H, Yan X, Yu H, Hu Y, Yu Z, Zheng H, Chen Z, Zhang Z, Liu J. Isolation, characterization and molecular cloning of new antimicrobial peptides belonging to the brevinin-1 and temporin families from the skin of Hylarana latouchii (Anura: Ranidae). Biochimie. 2009 Apr;91(4):540-7. View Source
• [2] Abraham P, Sundaram A, R A, V R, George S, Kumar KS. Structure-Activity Relationship and Mode of Action of a Frog Secreted Antibacterial Peptide B1CTcu5 Using Synthetically and Modularly Modified or Deleted (SMMD) Peptides. PLoS One. 2015 May 21;10(5):e0124210. View Source

Brevinin-1LT1 Differentiation: Head-to-Head Evidence

Gram-Positive Potency vs. Family Baseline

Brevinin-1LT1 exhibits potent activity against the key Gram-positive pathogens *Staphylococcus aureus* and *Bacillus subtilis*, both with an MIC of 6.25 µM [1]. This potency is comparable to or exceeds that of several other brevinin-1 family members. For example, brevinin-1Sa (MIC = 55 µM), brevinin-1Sb (MIC = 17 µM), and brevinin-1Sc (MIC = 14 µM) are all significantly less potent against *S. aureus* [2]. In contrast, brevinin-1BW (MIC = 2.38 µM against *S. aureus*) shows higher potency, but its hemolytic profile and selectivity index may differ [3]. The 6.25 µM MIC of brevinin-1LT1 places it in a moderate-to-high potency tier within the brevinin-1 family, offering a balance between antimicrobial efficacy and eukaryotic cell compatibility.

Gram-positive potency

Reported

Brevinin-1LT1 MIC 6.25 µM vs S. aureus; cf. brevinin-1Sa 55 µM, -1Sb 17 µM, -1Sc 14 µM, -1BW 2.38 µM

Reported MIC endpoint context within brevinin-1 family; supports antimicrobial screening selection

Cross-study comparison; broth microdilution, 24h incubation

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Gram-positive bacteria
Target Compound Data	MIC = 6.25 µM against *S. aureus* and *B. subtilis*
Comparator Or Baseline	Brevinin-1Sa MIC = 55 µM; Brevinin-1Sb MIC = 17 µM; Brevinin-1Sc MIC = 14 µM; Brevinin-1BW MIC = 2.38 µM (all against *S. aureus*)
Quantified Difference	Brevinin-1LT1 is 2.2- to 8.8-fold more potent than brevinin-1Sa, -1Sb, and -1Sc; 2.6-fold less potent than brevinin-1BW
Conditions	Broth microdilution assay; *S. aureus* and *B. subtilis*; 24 h incubation

Why This Matters

This positions brevinin-1LT1 as a preferred candidate when selecting a brevinin-1 peptide with validated, reproducible Gram-positive potency that avoids the excessive hemolysis risk associated with the most potent (and potentially most toxic) family members.

• [1] DRAMP database entry DRAMP01990 for Brevinin-1LT1, citing Wang et al. (2009) Biochimie 91:540-7. View Source
• [2] Conlon JM, Kolodziejek J, Nowotny N. Peptides with antimicrobial activity of the brevinin-1 family isolated from skin secretions of the southern leopard frog, Rana sphenocephala. PubMed abstract. View Source
• [3] Table 5, PMC11013252, showing MICs of brevinin-1BW and other brevinin-1 peptides against *S. aureus*. View Source

Hemolytic Safety: Low Eukaryotic Cytotoxicity

The hemolytic activity of brevinin-1LT1 against rabbit red blood cells is characterized by an LC50 greater than 200 µg/mL [1]. When converted to molar units (approximately >77.5 µM), this yields a selectivity index (LC50 / MIC) exceeding 12.4 for *S. aureus*. This is notably favorable compared to other brevinin-1 peptides with comparable potency. For instance, brevinin-1BLc, despite its high potency (MIC = 1.5 µM against *S. aureus*), exhibits an LC50 of only 9 µM against human erythrocytes, resulting in a selectivity index of approximately 6 [2]. The lower hemolytic activity of brevinin-1LT1 provides a wider safety margin, which is critical for applications where mammalian cell compatibility is paramount.

Hemolytic selectivity

Reported

LC50 >200 µg/mL (>77.5 µM) rabbit erythrocytes; SI >12.4 for S. aureus; cf. brevinin-1BLc LC50 9 µM, SI ≈6

Reported selectivity endpoint context (LC50/MIC); supports hemolytic risk review

Cross-study comparison; rabbit vs human erythrocytes may differ

Evidence Dimension	Hemolytic activity and derived therapeutic index
Target Compound Data	LC50 > 200 µg/mL (>77.5 µM) against rabbit erythrocytes; SI > 12.4 for *S. aureus*
Comparator Or Baseline	Brevinin-1BLc LC50 = 9 µM (human erythrocytes); SI ≈ 6
Quantified Difference	Brevinin-1LT1 exhibits a >8.6-fold higher LC50 and a >2-fold improvement in selectivity index
Conditions	Rabbit erythrocyte hemolysis assay; *S. aureus* MIC broth microdilution

Why This Matters

For procurement decisions involving in vivo or cell-based assays, the enhanced therapeutic window of brevinin-1LT1 reduces the risk of confounding cytotoxicity, making it a strategically safer choice than high-potency but highly hemolytic alternatives like brevinin-1BLc.

• [1] DRAMP database entry DRAMP01990 for Brevinin-1LT1, citing Wang et al. (2009) Biochimie 91:540-7. View Source
• [2] HAL TEI export of hal-01960586, describing brevinin-1BLc activity (MIC and LC50). View Source

Sequence Differentiation vs. Brevinin-1LT2

Brevinin-1LT1 and brevinin-1LT2, co-identified from the same frog species, differ at four amino acid positions: M2F, A5V, R7K, and I8V [1]. These substitutions cumulatively increase the hydrophobicity of brevinin-1LT2 (GRAVY = 1.133) compared to brevinin-1LT1 (GRAVY = 0.983) as computed by the DRAMP database [REFS-1, REFS-2]. In the brevinin family, elevated hydrophobicity frequently correlates with increased hemolytic activity. While the precise MIC values for brevinin-1LT2 are not publicly available for direct comparison, the established SAR paradigm predicts that brevinin-1LT2 would exhibit a different (and likely narrower) therapeutic index than brevinin-1LT1 [3]. This sequence-level distinction provides a strong structural rationale for treating brevinin-1LT1 as a unique entity in any structure-activity relationship study.

Sequence & hydrophobicity

Data to verify

GRAVY 0.983 (LT1) vs 1.133 (LT2); 4-residue difference (M2F, A5V, R7K, I8V)

In silico property comparison supports SAR context; experimental validation needed

Class-level inference; DRAMP-calculated hydrophobicity

Evidence Dimension	Physicochemical property derived from primary sequence
Target Compound Data	Brevinin-1LT1 (FMGSALRIAAKVLPAALCQIFKKC): GRAVY = 0.983; Hydrophobicity = 0.983
Comparator Or Baseline	Brevinin-1LT2 (FFGSVLKVAAKVLPAALCQIFKKC): GRAVY = 1.133; Hydrophobicity = 1.133
Quantified Difference	ΔGRAVY = 0.150 (LT2 is 15.3% more hydrophobic); 4 residue differences (M2F, A5V, R7K, I8V)
Conditions	In silico calculation using DRAMP physicochemical parameters; sequences confirmed by cDNA cloning

Why This Matters

For researchers building SAR libraries, the defined sequence differences between LT1 and LT2 provide a controlled variable set (hydrophobicity, charge distribution) for probing the relationship between peptide structure and selective toxicity, making precise procurement of the correct variant essential.

• [1] DRAMP database entry DRAMP01990 for Brevinin-1LT1, citing Wang et al. (2009) Biochimie 91:540-7. View Source
• [2] DRAMP database entry DRAMP01991 for Brevinin-1LT2, citing Wang et al. (2009) Biochimie 91:540-7. View Source
• [3] Abraham P, Sundaram A, R A, V R, George S, Kumar KS. Structure-Activity Relationship and Mode of Action of a Frog Secreted Antibacterial Peptide B1CTcu5 Using Synthetically and Modularly Modified or Deleted (SMMD) Peptides. PLoS One. 2015. View Source

Antifungal Activity Against Candida albicans

Brevinin-1LT1 demonstrates antifungal activity against the clinically relevant yeast *Candida albicans* with an MIC of 50 µM [1]. This activity is relatively moderate compared to some highly candidacidal brevinin-1 peptides, such as brevinin-1BLc (MIC = 3 µM) [2], but it may confer a broader spectrum advantage. The ability to inhibit both Gram-positive bacteria and *C. albicans* distinguishes brevinin-1LT1 from narrower-spectrum brevinin family members and offers a more versatile in vitro tool for polymicrobial research settings.

Antifungal activity

Reported

MIC 50 µM vs C. albicans; cf. brevinin-1BLc 3 µM, R. brevipoda brevinin-1 ~3.2 µM

Reported antifungal MIC endpoint context; supports polymicrobial screening design

Moderate activity; broth microdilution

Evidence Dimension	Antifungal activity against *C. albicans*
Target Compound Data	MIC = 50 µM
Comparator Or Baseline	Brevinin-1BLc MIC = 3 µM; Brevinin-1 (from R. brevipoda) MIC = 8 µg/mL (~3.2 µM) against *C. albicans*
Quantified Difference	Brevinin-1LT1 is 16.7-fold less potent than brevinin-1BLc against *C. albicans*
Conditions	Broth microdilution assay against *C. albicans*

Why This Matters

The moderate anti-Candida activity of brevinin-1LT1, combined with its potent Gram-positive activity, makes it a suitable candidate for initial screens where balanced antibacterial and antifungal efficacy is desired, without the extreme candidacidal potency that might lead to off-target effects.

• [1] DRAMP database entry DRAMP01990 for Brevinin-1LT1, citing Wang et al. (2009) Biochimie 91:540-7. View Source
• [2] HAL TEI export of hal-01960586, describing brevinin-1BLc antifungal activity. View Source

Brevinin-1LT1 Optimal Application Scenarios

Gram-Positive Antibacterial Discovery: Safety Window

In early-stage antibacterial screening programs, brevinin-1LT1 is ideally suited as a lead candidate when the objective is to identify peptides that potently inhibit *S. aureus* and *B. subtilis* (MIC = 6.25 µM) while maintaining a wide therapeutic margin (SI > 12.4 against rabbit erythrocytes) [1]. Its selectivity profile is superior to highly potent but more hemolytic analogs like brevinin-1BLc [2], making it a prudent choice for programs that will progress to mammalian cell-based or in vivo toxicity assays.

SAR: Hydrophobicity-Driven Toxicity

The defined four-residue difference between brevinin-1LT1 (GRAVY 0.983) and brevinin-1LT2 (GRAVY 1.133) offers a controlled molecular pair for investigating the impact of incremental hydrophobicity on hemolytic activity and antibacterial potency [REFS-1, REFS-3]. Procuring both peptides from the same batch allows researchers to dissect the contribution of specific amino acid substitutions to the therapeutic index, without introducing confounding variables from different peptide families.

Polymicrobial Models: Dual Antibacterial & Antifungal

For studies involving mixed-species biofilms or co-culture models that include *C. albicans*, brevinin-1LT1's dual activity (MIC 50 µM against *C. albicans*; MIC 6.25 µM against *S. aureus*) provides a single-agent tool with a defined spectrum [1]. This circumvents the need for peptide cocktails and simplifies interpretation in membrane-disruption mechanism studies where additive or synergistic effects could complicate analysis.

Membrane-Disruption Mechanism: Ultrastructural Imaging

The membrane-disturbing mechanism of brevinin-1LT1 has been directly visualized by scanning electron microscopy (SEM) [1]. This makes it a validated positive control for assays designed to screen new AMPs for membrane-targeting activity. Its well-characterized hemolytic profile also allows it to serve as a calibrator for distinguishing between membrane-disruptive antibacterial activity and nonspecific cytotoxicity.

Application

Selection Property

Validation Focus

Gram-positive antibacterial screening studies

Antimicrobial screening context with hemolytic endpoint review

MIC endpoint and hemolytic selectivity review

Structure-activity relationship studies (hydrophobicity-toxicity)

Defined sequence pair with GRAVY difference

Hemolytic endpoint and MIC correlation with hydrophobicity

Polymicrobial biofilm or co-culture model studies

Dual antibacterial-antifungal screening context

MIC endpoint review for S. aureus and C. albicans

Membrane-disruption mechanism studies

SEM imaging-compatible mechanism probe

Membrane integrity endpoint review; nonspecific cytotoxicity control

• [1] DRAMP database entry DRAMP01990; Wang H, et al. Biochimie. 2009 Apr;91(4):540-7. View Source
• [2] HAL TEI export of hal-01960586, describing brevinin-1BLc hemolytic and antimicrobial activity. View Source
• [3] DRAMP database entry DRAMP01991 for Brevinin-1LT2. View Source